Cas no 486460-02-0 (2-((Tert-butoxycarbonyl)amino)-3-(2,5-difluorophenyl)propanoic acid)

• Product name: 2-((Tert-butoxycarbonyl)amino)-3-(2,5-difluorophenyl)propanoic acid
• CAS No: 486460-02-0
• MF: C₁₄H₁₇F₂NO₄
• MW: 301.285891294479
• CID: 2649837
• PubChem ID: 21911208

2-((Tert-butoxycarbonyl)amino)-3-(2,5-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD07372001
• AKOS013465742
• AB33483
• 2,5-Difluoro-N-{[(2-Methyl-2-Propanyl)Oxy]Carbonyl}-D-Phenylalanine
• AB33484
• 2-((TERT-BUTOXYCARBONYL)AMINO)-3-(2,5-DIFLUOROPHENYL)PROPANOIC ACID
• SY065776
• 2-((TERT-BUTOXYCARBONYL)AMINO)-3-(2,5-DIFLUOROPHENYL)PROPANOICACID
• 486460-02-0
• 3-(2,5-difluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• 2-((t-Butoxycarbonyl)amino)-3-(2,5-difluorophenyl)propanoic acid (Boc-DL-Phe(2,5-diF)-OH)
• AS-72282
• (2S)-3-(2,5-DIFLUOROPHENYL)-2-[(TERT-BUTOXY)CARBONYLAMINO]PROPANOIC ACID
• W18460
• N-Boc-2,5-difluoro-DL-phenylalanine
• SCHEMBL268952
• MFCD07388765
• 2-{[(tert-butoxy)carbonyl]amino}-3-(2,5-difluorophenyl)propanoic acid
• 2-((Tert-butoxycarbonyl)amino)-3-(2,5-difluorophenyl)propanoic acid

• Inchi： InChI=1S/C14H17F2NO4/c1-14(2,3)21-13(20)17-11(12(18)19)7-8-6-9(15)4-5-10(8)16/h4-6,11H,7H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： DYSZJZJRRBKIDS-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)NC(CC1=C(C=CC(=C1)F)F)C(=O)O

Computed Properties

• Exact Mass: 301.11256435g/mol
• Monoisotopic Mass: 301.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų
• XLogP3: 2.7

Additional information on 2-((Tert-butoxycarbonyl)amino)-3-(2,5-difluorophenyl)propanoic acid

Comprehensive Guide to 2-((Tert-butoxycarbonyl)amino)-3-(2,5-difluorophenyl)propanoic acid (CAS No. 486460-02-0)

2-((Tert-butoxycarbonyl)amino)-3-(2,5-difluorophenyl)propanoic acid (CAS No. 486460-02-0) is a specialized Boc-protected amino acid derivative widely used in pharmaceutical research and peptide synthesis. This compound features a 2,5-difluorophenyl group and a tert-butoxycarbonyl (Boc) protecting group, making it valuable for designing bioactive molecules. Researchers frequently search for "Boc-amino acid applications" or "difluorophenyl derivatives in drug discovery," highlighting its relevance in modern medicinal chemistry.

The molecular structure of 2-((Tert-butoxycarbonyl)amino)-3-(2,5-difluorophenyl)propanoic acid includes a carboxylate group, which enhances its solubility and reactivity in coupling reactions. This property aligns with trending topics like "green chemistry in peptide synthesis" and "sustainable pharmaceutical intermediates." The Boc group provides stability during synthetic processes, addressing common search queries such as "how to protect amino groups in peptides" or "Boc deprotection methods."

In drug development, 2-((Tert-butoxycarbonyl)amino)-3-(2,5-difluorophenyl)propanoic acid serves as a key intermediate for creating fluorinated peptide analogs. Fluorination is a hot topic due to its ability to improve metabolic stability and bioavailability, as seen in searches for "fluorine in drug design 2024" or "best fluorinated building blocks." The 2,5-difluorophenyl moiety is particularly interesting for targeting GPCRs and kinases, addressing queries like "difluorophenyl moiety in kinase inhibitors."

The compound’s applications extend to PET tracer development and proteomics research, areas frequently searched as "new PET imaging agents" or "amino acid-based probes." Its compatibility with solid-phase peptide synthesis (SPPS) makes it valuable for researchers investigating "automated peptide synthesis workflows." Analytical data (HPLC, NMR) for CAS 486460-02-0 is often requested under terms like "Boc-amino acid characterization," emphasizing the need for purity verification.

Market trends show growing demand for custom fluorinated intermediates, with 2-((Tert-butoxycarbonyl)amino)-3-(2,5-difluorophenyl)propanoic acid being a sought-after item in catalog searches like "rare Boc-protected amino acids." Suppliers highlight its use in "high-value peptide therapeutics," correlating with industry interest in "next-generation peptide drugs." Proper storage conditions (typically -20°C under inert atmosphere) are critical, as queried in "Boc-amino acid stability guidelines."

Innovative applications include its role in macrocyclic peptide libraries, a trending subject in "constrained peptide drug discovery." The difluorophenyl group’s conformational effects are studied under searches like "aromatic ring fluorination impact on bioactivity." As a chiral building block (L-configuration preferred), it answers queries such as "stereoselective amino acid derivatives," crucial for asymmetric synthesis.

In summary, 2-((Tert-butoxycarbonyl)amino)-3-(2,5-difluorophenyl)propanoic acid (CAS 486460-02-0) bridges multiple research needs – from answering "how to introduce fluorine into peptides" to enabling "Boc-protected scaffold diversification." Its versatility ensures continued relevance in pharmaceutical innovation, particularly for researchers exploring "fluorine medicinal chemistry advances" and "peptide-based therapeutic platforms."